Cas no 80259-18-3 (N-(4-(4-Methyl-1-piperazinyl)phenyl)-9-acridinamine)

N-(4-(4-Methyl-1-piperazinyl)phenyl)-9-acridinamine is a synthetic acridine derivative with notable applications in biochemical and pharmacological research. Its structure, featuring a piperazine-substituted phenyl ring linked to an acridinamine core, confers unique binding properties, making it useful as a fluorescent probe or intercalating agent in nucleic acid studies. The compound exhibits strong affinity for DNA and RNA, facilitating investigations into nucleic acid interactions and dynamics. Its stability and solubility in common organic solvents enhance its utility in experimental settings. Additionally, the methylpiperazine moiety may contribute to improved cellular permeability, supporting its potential in mechanistic studies or as a scaffold for further derivatization in drug discovery.
N-(4-(4-Methyl-1-piperazinyl)phenyl)-9-acridinamine structure
80259-18-3 structure
Product Name:N-(4-(4-Methyl-1-piperazinyl)phenyl)-9-acridinamine
CAS No:80259-18-3
MF:C24H24N4
MW:368.47400
CID:868821
PubChem ID:540335
Update Time:2025-05-27

N-(4-(4-Methyl-1-piperazinyl)phenyl)-9-acridinamine Chemical and Physical Properties

Names and Identifiers

    • N-[4-(4-methylpiperazin-1-yl)phenyl]acridin-9-amine
    • JP 1302 DIHYDROCHLORIDE
    • JP1302
    • GNF-PF-3427
    • N-[4-(4-Methyl-1-piperazinyl)phenyl]-9-acridinaMinedihydrochloride
    • JP 1302
    • N-(4-(4-Methyl-1-piperazinyl)phenyl)-9-acridinamine
    • MMV006172
    • 9-Acridinamine, N-(4-(4-methyl-1-piperazinyl)phenyl)-
    • N-(4-(4-methylpiperazin-1-yl)phenyl)acridin-9-amine
    • Acridin-9-yl-[4-(4-methyl-piperazin-1-yl)-phenyl]-amine
    • N-[4-(4-Methyl-1-piperazinyl)phenyl]-9-acridinamine
    • 9-Acridinamine, N-[4-(4-methyl-1-piperazinyl)phenyl]-
    • CBDivE_004989
    • GTPL3930
    • BDBM50196135
    • BCP29870
    • 80259-18-3
    • NSC-766452
    • Acridine, 9-[4-(4-methylpiperazin-1-yl)phenylamino]-
    • HMS3742A17
    • AKOS001483137
    • CS-0109018
    • SCHEMBL1664525
    • Acridin-9-yl-[4-(4-methylpiperazin-1-yl)-phenyl]amine
    • Acridin-9-yl-[4-(4-methylpiperazin-1 -yl)-phenyl]amine
    • JP-1302
    • JP1302;JP 1302
    • HMS3428A01
    • G68249
    • N-[4-(4-Methyl-1-piperazinyl)phenyl]-9-acridinamine dihydrochloride
    • NCGC00167823-02
    • STK746950
    • TS-08292
    • HMS3745E15
    • HY-103213A
    • CHEMBL106525
    • DTXSID70230190
    • TCMDC-123912
    • NCGC00167823-01
    • NCGC00167823-03
    • NSC766452
    • BRN 5117597
    • DB-199241
    • N-(9-ACRIDINYL)-N-[4-(4-METHYLPIPERAZINO)PHENYL]AMINE
    • Inchi: 1S/C24H24N4/c1-27-14-16-28(17-15-27)19-12-10-18(11-13-19)25-24-20-6-2-4-8-22(20)26-23-9-5-3-7-21(23)24/h2-13H,14-17H2,1H3,(H,25,26)
    • InChI Key: QZKGUNQLVFEEBA-UHFFFAOYSA-N
    • SMILES: N1(C2C([H])=C([H])C(=C([H])C=2[H])N([H])C2C3=C([H])C([H])=C([H])C([H])=C3N=C3C([H])=C([H])C([H])=C([H])C=23)C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])C1([H])[H]
    • BRN: 5117597

Computed Properties

  • Exact Mass: 368.20000
  • Monoisotopic Mass: 368.20009678g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 473
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.4
  • XLogP3: 5

Experimental Properties

  • PSA: 31.40000
  • LogP: 4.95930

N-(4-(4-Methyl-1-piperazinyl)phenyl)-9-acridinamine Pricemore >>

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